Cas no 2171516-52-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a 2-methylcyclobutyl side chain, offering unique steric and conformational properties that can influence peptide backbone flexibility and interactions. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for efficient deprotection under mild basic conditions. The carboxylic acid moiety facilitates further coupling reactions, enabling seamless incorporation into peptide sequences. This compound is particularly valuable for researchers exploring structure-activity relationships or designing constrained peptides with tailored biophysical properties. Its well-defined protection scheme and synthetic versatility make it a practical choice for advanced peptide chemistry.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid structure
2171516-52-0 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid
CAS No:2171516-52-0
MF:C25H28N2O5
MW:436.500226974487
CID:5756748
PubChem ID:165816260
Update Time:2025-05-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1503853
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylcyclobutyl)carbamoyl]butanoic acid
    • 2171516-52-0
    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid
    • Inchi: 1S/C25H28N2O5/c1-15-10-11-21(15)26-24(30)22(12-13-23(28)29)27-25(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
    • InChI Key: PRZGYMZPIBWPPA-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC1C

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid Pricemore >>

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Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid (CAS No. 2171516-52-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid (CAS No. 2171516-52-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylcyclobutyl moiety, makes it a valuable intermediate for constructing complex biomolecules. Researchers and industries are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a method dominating modern peptide production. With the growing demand for therapeutic peptides and precision medicine, CAS 2171516-52-0 has gained attention for its ability to enhance yield and purity in peptide chains. Its carboxylic acid functionality further allows for versatile modifications, aligning with trends in targeted drug delivery and personalized therapeutics.

Recent studies highlight the compound’s potential in addressing challenges like peptide stability and bioavailability, key concerns in biopharmaceutical development. As the industry shifts toward green chemistry, synthetic routes for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid are being optimized to reduce waste and improve efficiency. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). Its applications extend to proteomics and chemical biology, where it serves as a building block for protein engineering and enzyme inhibitors. The rise of AI-driven drug design has also spurred interest in such intermediates, as they enable rapid prototyping of high-affinity ligands.

In summary, CAS 2171516-52-0 represents a nexus of innovation in medicinal chemistry and biotechnology. Its relevance to cancer research, neurodegenerative diseases, and infectious disease therapeutics underscores its importance in contemporary science. For researchers seeking reliable peptide synthesis reagents or custom chemical intermediates, this compound offers both versatility and performance.

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